N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C11H10N2O2S2/c14-10(7-2-4-16-6-7)13-11-12-8-1-3-15-5-9(8)17-11/h2,4,6H,1,3,5H2,(H,12,13,14)
• InChI Key: WGLWAJKUAQGXLA-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N=C(S2)NC(=O)C3=CSC=C3
• Molecular Formula: C11H10N2O2S2
• Molecular Weight: 266.3 g/mol

Description

“N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide” is a chemical compound with the molecular formula C6H8N2OS. Its average mass is 156.206 Da and its monoisotopic mass is 156.035736 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrano[4,3-d]thiazol-2-ylamine core, which is a bicyclic system containing a pyran ring fused with a thiazole ring. The InChI code for this compound is 1S/C6H8N2OS/c7-6-8-4-1-2-9-3-5(4)10-6/h1-3H2,(H2,7,8).

Physical And Chemical Properties Analysis

The compound has a density of 1.5±0.1 g/cm3, a molar refractivity of 76.1±0.3 cm3, and a molar volume of 226.6±3.0 cm3. It has 4 H bond acceptors, 1 H bond donor, and 3 freely rotating bonds. The polar surface area is 79 Å2 and the polarizability is 30.2±0.5 10-24 cm3.

Mechanism of Action

The mechanism of action of N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes involved in the growth and replication of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, as well as inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide in lab experiments is its potential as a multi-functional compound, with applications in various areas of research. However, one limitation is the lack of understanding of its mechanism of action, which can hinder further research.

Future Directions

For research on N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide could include further investigation into its potential as an anti-cancer agent, as well as its ability to inhibit the growth of bacteria and fungi. Additionally, research could focus on understanding its mechanism of action and identifying potential drug targets. The development of new synthesis methods and the investigation of its potential applications in other areas of research could also be explored.

Synthesis Methods

The synthesis of N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide involves the reaction of thiophene-3-carboxylic acid with 2-aminothiophenol in the presence of a catalyst such as triethylamine. The resulting product is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the final compound.

Scientific Research Applications

N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-3-carboxamide has shown potential in various areas of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been investigated for its potential as an anti-cancer agent, as well as its ability to inhibit the growth of certain bacteria and fungi.

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H332, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P280, P305, P338, P351, suggesting to avoid breathing dust/fume/gas/mist/vapours/spray, wear protective gloves/protective clothing/eye protection/face protection, and in case of contact with eyes, rinse cautiously with water for several minutes.